Cas no 175136-37-5 ((8-Bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)(4-bromophenyl)methanone)

• Product Name: (8-Bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)(4-bromophenyl)methanone
• CAS No: 175136-37-5
• MF: C₁₆H₁₂Br₂O₃
• MW: 412.072683334351
• CID: 134331
• PubChem ID: 1241415
• Update Time: 2025-04-19

(8-Bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)(4-bromophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (8-Bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)(4-bromophenyl)methanone
• (7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)-(4-bromophenyl)methanone
• (8-BROMO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPIN-7-YL)(4-BROMOPHENYL)METHANONE
• Methanone,(8-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)(4-bromophenyl)-
• HMS1522G04
• 2-(4-BROMOBENZOYL)-4,5-TRIMETHYLENEDIOXYBROMBENZENE
• CCG-40840
• Methanone, (8-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)(4-bromophenyl)-
• AKOS003592850
• Oprea1_060595
• BRD-K32197333-001-01-7
• P-BUTOXYBENZYLAMINEHYDROCHLORIDE
• SR-01000630953-1
• Maybridge4_000488
• FT-0604849
• MFCD00218834
• DTXSID60361306
• IDI1_031070
• 175136-37-5

• Inchi： 1S/C16H12Br2O3/c17-11-4-2-10(3-5-11)16(19)12-8-14-15(9-13(12)18)21-7-1-6-20-14/h2-5,8-9H,1,6-7H2
• InChI Key： UFUGCEORIIOXQG-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1C(C1C=CC(=CC=1)Br)=O)OCCCO2

Computed Properties

• Exact Mass: 409.91500
• Monoisotopic Mass: 409.91532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Melting Point: 110 °C
• PSA: 35.53000
• LogP: 4.60390